Cas no 2098042-22-7 (1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide)

• Product Name: 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide
• CAS No: 2098042-22-7
• MF: C₁₂H₁₃FN₄
• MW: 232.256825208664
• CID: 5726521
• PubChem ID: 121211346
• Update Time: 2025-10-28

1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• F2198-1335
• AKOS026721460
• 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide
• 2098042-22-7
• 2-(2-fluoroethyl)-5-phenylpyrazole-3-carboximidamide

• Inchi： 1S/C12H13FN4/c13-6-7-17-11(12(14)15)8-10(16-17)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H3,14,15)
• InChI Key： FALBBWJWPQSVCC-UHFFFAOYSA-N
• SMILES： FCCN1C(C(=N)N)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 232.11242459g/mol
• Monoisotopic Mass: 232.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide

Introduction to 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide (CAS No. 2098042-22-7)

1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide, with the CAS number 2098042-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoroethyl group and a phenyl ring, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The< strong>fluoroethyl substituent in the molecule introduces a fluorine atom, which is known to enhance the metabolic stability and binding affinity of many pharmacological compounds. Fluorine atoms can also influence the electronic properties of the molecule, leading to improved bioavailability and pharmacokinetic profiles. In contrast, the< strong>phenyl ring provides additional hydrophobicity and stability to the structure, which can be crucial for interactions with biological targets.

This compound has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Recent research has highlighted the< strong>pyrazole core as a versatile scaffold for drug development due to its ability to modulate multiple biological pathways. The carboximidamide functional group further enhances the compound's potential by allowing for hydrogen bonding interactions, which are essential for effective binding to biological receptors.

In terms of synthetic chemistry, 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide represents an advanced example of how structural modifications can be used to optimize drug-like properties. The synthesis of this compound involves multiple steps, including condensation reactions, fluorination processes, and functional group transformations. Each step must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The< strong>CAS number 2098042-22-7 serves as a unique identifier for this compound in scientific literature and databases. This numbering system allows researchers to easily reference and track the compound across different studies and publications. The use of CAS numbers is fundamental in ensuring consistency and accuracy in chemical nomenclature, which is essential for collaborative research and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide with greater precision. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing insights into its potential mechanisms of action. These computational studies often complement experimental investigations, leading to a more comprehensive understanding of the compound's pharmacological properties.

The< strong>pyrazole moiety is particularly interesting due to its presence in numerous FDA-approved drugs. Its ability to act as a hinge binder in protein-protein interactions makes it a valuable scaffold for drug design. The combination of a fluoroethyl group and a phenyl ring in 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide suggests that it may exhibit enhanced binding affinity and selectivity compared to simpler pyrazole derivatives.

In conclusion, 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-5-carboximidamide (CAS No. 2098042-22-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it will likely play an important role in addressing various medical challenges.